Cas no 391900-80-4 (Benzenemethanamine, 4-(docosyloxy)-)
391900-80-4 structure
Product Name:Benzenemethanamine, 4-(docosyloxy)-
CAS No:391900-80-4
MF:C29H53NO
MW:431.73722910881
CID:1501909
Update Time:2024-08-23
Benzenemethanamine, 4-(docosyloxy)- Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanamine, 4-(docosyloxy)-
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- Inchi: 1S/C29H53NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-26-31-29-24-22-28(27-30)23-25-29/h22-25H,2-21,26-27,30H2,1H3
- InChI Key: MTFMBSQBAFIFAK-UHFFFAOYSA-N
- SMILES: C1(CN)=CC=C(OCCCCCCCCCCCCCCCCCCCCCC)C=C1
Computed Properties
- Exact Mass: 431.41299
Experimental Properties
- Density: 0.899±0.06 g/cm3(Predicted)
- Boiling Point: 534.9±25.0 °C(Predicted)
- PSA: 35.25
- pka: 9.31±0.10(Predicted)
Benzenemethanamine, 4-(docosyloxy)- Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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